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Compound of Interest

Compound Name: 3-Chloro-6-nitroisoquinolin-1-ol

Cat. No.: B1459731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the available chemical and physical properties of 3-
Chloro-6-nitroisoquinolin-1-ol (CAS Number: 1416714-03-8). Due to the limited availability of

public domain data, this document focuses on the foundational chemical information and

provides a broader context of the potential significance of isoquinoline derivatives in drug

discovery. At present, detailed experimental protocols for its synthesis and analysis, as well as

specific biological activity and signaling pathway involvement, have not been documented in

readily accessible scientific literature.

Chemical Properties and Data
3-Chloro-6-nitroisoquinolin-1-ol is a heterocyclic organic compound belonging to the

isoquinoline class. The presence of a chlorine atom, a nitro group, and a hydroxyl group on the

isoquinoline scaffold suggests potential for diverse chemical reactivity and biological activity.

Table 1: Chemical and Physical Properties of 3-Chloro-6-nitroisoquinolin-1-ol
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Property Value Source

CAS Number 1416714-03-8
BLD Pharm[1], Sigma-

Aldrich[2]

Molecular Formula C₉H₅ClN₂O₃ BLD Pharm[1]

Molecular Weight 224.60 g/mol BLD Pharm[1]

Physical Appearance
Pale-yellow to yellow-brown

solid

Storage Conditions Inert atmosphere, 2-8°C BLD Pharm[1]

Purity
Information not publicly

available

Melting Point
Information not publicly

available

Boiling Point
Information not publicly

available

Solubility
Information not publicly

available

Note: While some suppliers indicate the availability of spectral data such as NMR, HPLC, LC-

MS, and UPLC, these spectra are not publicly accessible.[1]

Safety and Handling
Based on available safety data, 3-Chloro-6-nitroisoquinolin-1-ol is classified as hazardous.

Table 2: Hazard Information for 3-Chloro-6-nitroisoquinolin-1-ol

Hazard Statement Description

H301 Toxic if swallowed

H311 Toxic in contact with skin

H331 Toxic if inhaled
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Standard laboratory safety protocols, including the use of personal protective equipment (PPE)

such as gloves, lab coats, and eye protection, should be strictly followed when handling this

compound. Work should be conducted in a well-ventilated fume hood.

Experimental Protocols
A thorough search of scientific databases and patent literature did not yield specific,

reproducible experimental protocols for the synthesis, purification, or analytical characterization

of 3-Chloro-6-nitroisoquinolin-1-ol.

Potential Biological Significance and Signaling
Pathways
While no specific biological activities or target-based assays have been reported for 3-Chloro-
6-nitroisoquinolin-1-ol, the isoquinoline scaffold is a well-established privileged structure in

medicinal chemistry.[3] Isoquinoline derivatives have been shown to exhibit a wide range of

pharmacological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial

effects.[4][5][6]

The biological activities of isoquinoline derivatives are often attributed to their ability to interact

with various biological targets, including enzymes and receptors. For instance, certain

isoquinoline alkaloids have been reported to interfere with critical cellular signaling pathways,

such as the nuclear factor-κB (NF-κB) and mitogen-activated protein kinase

(MAPK)/extracellular-signal-regulated kinase (ERK) pathways, which are crucial in viral

replication and inflammatory responses.[4]

Given the lack of specific data for 3-Chloro-6-nitroisoquinolin-1-ol, a hypothetical workflow

for its initial biological screening is presented below.

3-Chloro-6-nitroisoquinolin-1-ol

Cell-Based Assays
(e.g., Cytotoxicity, Proliferation)Primary Screening

Target-Based Assays
(e.g., Kinase Inhibition)

Primary Screening

Hit Identification Lead Optimization In Vivo Studies
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Click to download full resolution via product page

Caption: A generalized workflow for the initial biological evaluation of a novel chemical entity.

Conclusion and Future Directions
3-Chloro-6-nitroisoquinolin-1-ol is a chemical entity with limited publicly available data. The

information presented in this guide is based on data from chemical suppliers. To fully elucidate

the chemical and biological profile of this compound, further research is required. This would

involve the development and publication of a robust synthetic route, comprehensive

characterization using modern analytical techniques, and systematic evaluation of its biological

activity against a panel of relevant targets and cell lines. The broader pharmacological

importance of the isoquinoline class of compounds suggests that 3-Chloro-6-nitroisoquinolin-
1-ol could be a valuable subject for further investigation in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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